Cas no 1822497-04-0 (4-Oxa-1-azabicyclo[3.3.1]nonan-6-amine, N-ethyl-)

• Product Name: 4-Oxa-1-azabicyclo[3.3.1]nonan-6-amine, N-ethyl-
• CAS No: 1822497-04-0
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• MDL: MFCD30180631
• CID: 5240531
• PubChem ID: 122235488
• Update Time: 2026-03-08

4-Oxa-1-azabicyclo[3.3.1]nonan-6-amine, N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxa-1-azabicyclo[3.3.1]nonan-6-amine, N-ethyl-

• MDL： MFCD30180631
• Inchi： 1S/C9H18N2O/c1-2-10-8-3-4-11-5-6-12-9(8)7-11/h8-10H,2-7H2,1H3
• InChI Key： JVXMMQIOJVBQSR-UHFFFAOYSA-N
• SMILES： N12CC(C(NCC)CC1)OCC2

Additional information on 4-Oxa-1-azabicyclo[3.3.1]nonan-6-amine, N-ethyl-

Exploring the Potential of 4-Oxa-1-azabicyclo[3.3.1]nonan-6-amine, N-ethyl- (CAS No. 1822497-04-0) in Modern Pharmaceutical Research

In the ever-evolving landscape of pharmaceutical chemistry, 4-Oxa-1-azabicyclo[3.3.1]nonan-6-amine, N-ethyl- (CAS No. 1822497-04-0) has emerged as a compound of significant interest. This bicyclic amine derivative, characterized by its unique oxa-aza bridged structure, presents intriguing possibilities for drug discovery and development. Researchers are particularly drawn to its potential as a pharmacophore in designing novel therapeutic agents, especially in the context of addressing current challenges in neurological disorders and infectious diseases.

The molecular architecture of N-ethyl-4-oxa-1-azabicyclo[3.3.1]nonan-6-amine combines both oxygen and nitrogen heteroatoms within a rigid bicyclic framework. This structural feature is particularly valuable in medicinal chemistry, as it can influence the compound's bioavailability, metabolic stability, and target binding affinity. Recent studies have focused on how the ethylamine substitution at position 6 affects the molecule's physicochemical properties and interaction with biological targets, making it a subject of intense investigation in structure-activity relationship (SAR) studies.

One of the most promising applications of CAS 1822497-04-0 lies in its potential as a central nervous system (CNS) active compound. The bicyclic scaffold resembles structures found in several clinically important neuromodulators, sparking interest in its possible role in developing treatments for conditions like neurodegenerative diseases and mood disorders. Pharmaceutical companies are particularly interested in how modifications to this core structure might yield compounds with improved blood-brain barrier penetration and reduced side-effect profiles.

Beyond neurological applications, 4-Oxa-1-azabicyclo[3.3.1]nonan-6-amine derivatives are being explored for their potential in combating antimicrobial resistance (AMR), a critical global health concern. The compound's unique heterocyclic system offers possibilities for developing new classes of antibacterial agents that could circumvent existing resistance mechanisms. Researchers are particularly interested in how the oxa-aza combination might interact with bacterial enzymes differently from conventional antibiotic scaffolds.

The synthesis of N-ethyl-4-oxa-1-azabicyclo[3.3.1]nonan-6-amine presents interesting challenges for organic chemists. Current optimization efforts focus on developing more efficient routes that improve yield while maintaining high purity standards required for pharmaceutical applications. These synthetic approaches are being closely watched by the fine chemical industry, as they may offer generalizable methods for constructing similar bridged heterocycles.

In the context of drug discovery trends, the compound's molecular properties align well with current preferences for medium-sized, semi-rigid structures that balance target engagement with favorable ADME (Absorption, Distribution, Metabolism, Excretion) characteristics. Computational chemists are actively modeling the conformational flexibility of this scaffold to predict its interactions with various biological targets, contributing to the growing field of computer-aided drug design.

Quality control and analytical characterization of CAS 1822497-04-0 present specific challenges due to its complex structure. Advanced techniques like high-resolution mass spectrometry and multidimensional NMR are essential for verifying the identity and purity of this compound, especially for research purposes where precise structural confirmation is crucial. These analytical considerations are particularly important given the compound's potential use in preclinical development stages.

The commercial availability of 4-Oxa-1-azabicyclo[3.3.1]nonan-6-amine, N-ethyl- has increased in recent years, reflecting growing research interest. Suppliers specializing in pharmaceutical intermediates are offering this compound with various purity grades, from research quantities to potential scale-up batches. This availability supports the compound's evaluation in diverse high-throughput screening campaigns and medicinal chemistry programs across academic and industrial laboratories.

Looking forward, the scientific community anticipates that further studies on N-ethyl-4-oxa-1-azabicyclo[3.3.1]nonan-6-amine will reveal additional applications beyond its current exploration areas. The compound's versatility makes it a valuable building block in chemical biology and drug discovery, with potential implications for developing treatments targeting protein-protein interactions and allosteric modulation of biological targets. As research progresses, this molecule may well become a cornerstone in designing next-generation therapeutic agents.